![molecular formula C20H18N2O5 B5701884 ethyl 2-{[3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoyl]amino}benzoate](/img/structure/B5701884.png)
ethyl 2-{[3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-{[3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoyl]amino}benzoate is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is also known as EDPB and is a member of the isoindoline family of compounds. In
Mechanism of Action
The mechanism of action of EDPB is not fully understood, but it is believed to involve the inhibition of the NF-κB signaling pathway. This pathway is involved in the regulation of inflammatory cytokines and is often overactivated in cancer cells. EDPB has been shown to inhibit the activation of NF-κB and reduce the expression of downstream target genes.
Biochemical and Physiological Effects:
EDPB has been found to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6, and inhibit the expression of COX-2. EDPB has also been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. In addition, EDPB has been shown to have analgesic properties, reducing pain in animal models.
Advantages and Limitations for Lab Experiments
EDPB has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities and has a consistent purity. EDPB has also been extensively studied, and its properties and mechanisms of action are well understood. However, there are also limitations to using EDPB in lab experiments. Its effects may vary depending on the cell or animal model used, and further research is needed to fully understand its potential applications.
Future Directions
There are several future directions for research on EDPB. One potential area of research is the development of EDPB analogs with improved properties, such as increased potency or selectivity. Another area of research is the investigation of the synergistic effects of EDPB with other compounds, such as chemotherapy drugs or other anti-inflammatory agents. Additionally, further research is needed to fully understand the mechanisms of action of EDPB and its potential applications in treating inflammatory diseases and cancer.
Synthesis Methods
The synthesis of EDPB is a multistep process that involves the reaction of 2-amino benzoic acid with ethyl acetoacetate in the presence of acetic anhydride. The resulting product is then reacted with phthalic anhydride to form the intermediate compound, which is then reacted with glycine to form the final product, EDPB. The purity of EDPB can be improved by recrystallization from ethanol.
Scientific Research Applications
EDPB has been extensively studied for its potential applications in scientific research. It has been found to have anti-inflammatory, analgesic, and antitumor properties. EDPB has been shown to inhibit the production of inflammatory cytokines and reduce the expression of COX-2, a key enzyme in the inflammatory pathway. In addition, EDPB has been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models.
Properties
IUPAC Name |
ethyl 2-[3-(1,3-dioxoisoindol-2-yl)propanoylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O5/c1-2-27-20(26)15-9-5-6-10-16(15)21-17(23)11-12-22-18(24)13-7-3-4-8-14(13)19(22)25/h3-10H,2,11-12H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHOFADQSCCHIRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1NC(=O)CCN2C(=O)C3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.